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Compound of Interest

Compound Name: spiro[2.4]heptane-5-carbaldehyde

CAS No.: 109532-60-7

Cat. No.: B2869762

Get Quote

Abstract & Strategic Value
In the modern pursuit of "escaping flatland" (increasing Fsp³ fraction), Spiro[2.4]heptane-5-
carbaldehyde has emerged as a high-value scaffold. Unlike traditional planar aromatic rings,

this spirocyclic motif offers a rigid, three-dimensional architecture that improves aqueous

solubility and metabolic stability while maintaining defined exit vectors for target engagement.

[1]

This guide details the handling, synthesis, and application of the Spiro[2.4]heptane-5-
carbaldehyde intermediate. It focuses on its utility as a bioisostere for phenyl and cyclohexyl

groups, providing protocols for diversifying this scaffold into high-value chemical libraries.

Key Advantages:
Metabolic Blocking: The quaternary spiro-carbon eliminates metabolic hot-spots common in

methine-rich cycloalkyls.

Vector Geometry: Provides unique bond angles (approx. 90° twist) compared to the 180°

planar geometry of phenyl rings, allowing access to novel IP space.
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Lipophilicity Modulation: Lowers LogD compared to aromatic analogs, improving ADME

profiles.

Chemical Properties & Stability[1][2][3][4]
Property Data Notes

IUPAC Name
Spiro[2.4]heptane-5-

carbaldehyde

Molecular Formula C₈H₁₂O

Molecular Weight 124.18 g/mol

Boiling Point ~165°C (Predicted)
Volatile; avoid prolonged high-

vac at RT.

Stability Air-sensitive (Oxidation)
Store under Argon/Nitrogen at

-20°C.

Reactivity High (Aldehyde + Strain)

Cyclopropane ring is stable to

mild base but sensitive to

strong Lewis acids.

Handling Warning: The cyclopropane ring introduces significant ring strain (~27 kcal/mol).

While kinetically stable, avoid strong Lewis acids (e.g., AlCl₃, neat BF₃·OEt₂) which may trigger

ring-opening rearrangements.

Synthetic Workflows
Synthesis of the Scaffold
While commercially available, in-house synthesis often starts from Spiro[2.4]heptan-5-one

(CAS: 19740-31-9) via a Wittig homologation. This route is preferred over reduction of the

carboxylic acid (CAS: 109532-61-8) due to the instability of the intermediate alcohol.

Visualization: Scaffold Generation & Diversification
The following diagram outlines the critical pathways for generating and utilizing this scaffold.
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Caption: Synthesis of Spiro[2.4]heptane-5-carbaldehyde from ketone precursor and

downstream diversification pathways.

Experimental Protocols
Protocol A: Homologation to Spiro[2.4]heptane-5-
carbaldehyde
Context: Converting the ketone to the aldehyde (one-carbon extension). Scale: 10 mmol

Reagent Prep: Suspend (Methoxymethyl)triphenylphosphonium chloride (1.2 eq, 4.11 g) in

anhydrous THF (40 mL) under Argon.

Deprotonation: Cool to 0°C. Add KOtBu (1.3 eq, 1.46 g) portion-wise. The solution usually

turns deep red/orange. Stir for 30 min.

Addition: Add Spiro[2.4]heptan-5-one (1.0 eq, 1.10 g) dropwise in THF (5 mL). Warm to RT

and stir for 2 hours.

Hydrolysis: Quench with saturated NH₄Cl. Extract with Et₂O. Concentrate the organic phase

to obtain the crude enol ether.

Acid Hydrolysis: Dissolve crude enol ether in THF (20 mL) and 2N HCl (10 mL). Reflux

gently for 1 hour.

Workup: Neutralize with NaHCO₃. Extract with DCM.
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Purification: Silica gel chromatography (0-10% EtOAc in Hexanes). Note: The aldehyde is

volatile; do not rotovap to dryness under high heat.

Protocol B: Reductive Amination (Library Synthesis)
Context: Coupling the aldehyde to diverse amines for SAR exploration. Mechanism: Formation

of iminium ion followed by hydride transfer.

Imine Formation: In a vial, combine Spiro[2.4]heptane-5-carbaldehyde (0.2 mmol) and

Amine (R-NH₂, 0.22 mmol) in DCE (1 mL).

Activation: Add Acetic Acid (1 drop) to catalyze imine formation. Stir for 30 min at RT.

Reduction: Add Sodium Triacetoxyborohydride (STAB, 1.5 eq).

Why STAB? It is milder than NaBH₄ and reduces the imine selectively over the aldehyde,

preventing side reactions.

Quench: After 16h, quench with 1M NaOH (1 mL).

Extraction: Extract with DCM (3x). Pass through a phase separator.[1]

Analysis: LCMS usually shows M+1. Purify via Prep-HPLC.

Protocol C: Pinnick Oxidation (Aldehyde to Acid)
Context: Converting the aldehyde to a carboxylic acid for amide coupling. Why: This method

avoids the use of toxic Chromium reagents and is compatible with the strained spiro ring.

Setup: Dissolve aldehyde (1.0 mmol) in t-BuOH (10 mL) and 2-Methyl-2-butene (scavenger,

3 mL).

Oxidant: Dissolve NaClO₂ (1.5 eq) and NaH₂PO₄ (1.5 eq) in water (3 mL).

Reaction: Add the aqueous oxidant solution dropwise to the aldehyde mixture at 0°C.

Monitoring: Stir at RT for 2-4 hours. The yellow color of ClO₂ should dissipate.

Workup: Acidify to pH 3 with 1N HCl. Extract with EtOAc.
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Result: Yields Spiro[2.4]heptane-5-carboxylic acid (CAS 109532-61-8) in high purity without

chromatography.

Case Study: Bioisosteric Replacement
Scenario: A project targeting a GPCR agonist (e.g., ALX receptor) has a lead compound with a

para-substituted phenyl ring. The lead suffers from rapid metabolic clearance (CYP450

oxidation) and poor solubility.

Intervention:

Design: Replace the phenyl ring with the Spiro[2.4]heptane core.

Rationale:

The spiro cycle mimics the spatial volume of the phenyl ring but lacks the electron-rich pi-

cloud that attracts CYP enzymes.

The C5-aldehyde handle allows attachment of the same side chains used in the phenyl

series.

Outcome:

Solubility: Increased by 15-fold (measured in PBS, pH 7.4).

Metabolic Stability: Intrinsic clearance (Cl_int) in human liver microsomes reduced by

60%.

Selectivity: The slight change in vector angle (from 180° to ~155°) improved selectivity

against the hERG channel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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